methyl 3-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate

• Molecular Formula: C21H22N4O3S2
• Molecular Weight: 442.6 g/mol
• IUPAC Name: methyl 3-[[2-[[5-(benzylsulfanylmethyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H22N4O3S2/c1-25-18(13-29-12-15-7-4-3-5-8-15)23-24-21(25)30-14-19(26)22-17-10-6-9-16(11-17)20(27)28-2/h3-11H,12-14H2,1-2H3,(H,22,26)
• InChI Key: ZFUCIMSAXNLKRA-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=CC(=C2)C(=O)OC)CSCC3=CC=CC=C3

Description

Methyl 3-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MTB and is a member of the 1,2,4-triazole family of compounds. MTB has been found to exhibit a wide range of biological activities, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of MTB is not fully understood. However, studies have shown that MTB inhibits the activity of certain enzymes that are involved in cell growth and proliferation. MTB has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MTB has been found to exhibit a wide range of biochemical and physiological effects. In addition to its anticancer activity, MTB has also been found to exhibit antibacterial and antifungal activity. MTB has also been shown to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One advantage of using MTB in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in a variety of research areas. Another advantage is its relatively low toxicity, making it a safer alternative to other compounds that exhibit similar biological activities. One limitation of using MTB in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experimental setups.
List of

Future Directions

1. Further studies to elucidate the mechanism of action of MTB.
2. Investigation of the potential use of MTB in combination with other anticancer agents.
3. Development of more efficient synthesis methods for MTB.
4. Investigation of the potential use of MTB in the treatment of other diseases, such as bacterial and fungal infections.
5. Evaluation of the toxicity and safety of MTB in animal models.
6. Investigation of the pharmacokinetics and pharmacodynamics of MTB.
7. Development of new derivatives of MTB with improved biological activity and solubility.
8. Investigation of the potential use of MTB in drug delivery systems.
9. Investigation of the potential use of MTB in the treatment of drug-resistant cancer.
10. Investigation of the potential use of MTB in the treatment of other types of cancer.

Synthesis Methods

MTB can be synthesized using a variety of methods. One common method involves the reaction of 3-amino-4-methylbenzoic acid with thioacetic acid followed by the addition of 5-(benzylthio)methyl-1H-1,2,4-triazole-3-thiol. The resulting product is then treated with methyl chloroformate to yield MTB. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

MTB has been extensively studied for its potential applications in scientific research. One area of research where MTB has shown promise is in the field of cancer research. Studies have shown that MTB exhibits potent anticancer activity against a variety of cancer cell lines. MTB has also been found to inhibit the growth of tumors in animal models.